rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride

• CAS RN: 2751544-24-6
• Molecular Formula: C6H11ClF3NO
• Molecular Weight: 205.6

Description

Rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride, abbreviated as Rac-1-TFMO, is a racemic mixture of two enantiomers, (R)-Rac-1-TFMO and (S)-Rac-1-TFMO. It is a small molecule inhibitor of the Rho-associated protein kinase (ROCK) and is used in scientific research applications. Rac-1-TFMO has been found to have a wide range of biochemical and physiological effects, and it is widely used in laboratory experiments.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.

Starting Materials
2,3-epoxypropanol, trifluoromethylamine, hydrogen chloride gas, sodium hydroxide, methanol, diethyl ether, ethyl acetate, wate

Reaction
Step 1: Conversion of 2,3-epoxypropanol to (2R,3R)-3-(trifluoromethyl)oxolan-2-ol, a. Dissolve 2,3-epoxypropanol in methanol, b. Add trifluoromethylamine to the solution, c. Heat the mixture at 60°C for 24 hours, d. Cool the mixture to room temperature and filter the precipitate, e. Wash the precipitate with diethyl ether to obtain (2R,3R)-3-(trifluoromethyl)oxolan-2-ol, Step 2: Conversion of (2R,3R)-3-(trifluoromethyl)oxolan-2-ol to rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride, a. Dissolve (2R,3R)-3-(trifluoromethyl)oxolan-2-ol in ethyl acetate, b. Add hydrogen chloride gas to the solution to form the hydrochloride salt, c. Add sodium hydroxide to the solution to adjust the pH to 7-8, d. Extract the product with ethyl acetate, e. Wash the organic layer with water and dry over anhydrous sodium sulfate, f. Concentrate the solution under reduced pressure to obtain rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride as a white solid

Mechanism Of Action

Rac-1-TFMO inhibits the activity of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride by binding to the ATP-binding site of the enzyme and blocking the ATP-binding pocket. This inhibition of the activity of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride prevents the phosphorylation of its substrates and thus prevents the downstream signaling pathways that are regulated by rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride.

Biochemical And Physiological Effects

Rac-1-TFMO has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the phosphorylation of myosin light chain, which is involved in the regulation of actin cytoskeleton dynamics. Rac-1-TFMO has also been found to inhibit the phosphorylation of the transcription factor NF-κB, which is involved in the regulation of inflammation and immune responses. In addition, Rac-1-TFMO has been found to inhibit the phosphorylation of the cell cycle regulator p21, which is involved in the regulation of cell cycle progression and apoptosis.

Advantages And Limitations For Lab Experiments

Rac-1-TFMO has several advantages for use in laboratory experiments. It is a potent inhibitor of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride, and its activity has been found to be highly specific and reversible. In addition, Rac-1-TFMO is a small molecule, which makes it easy to handle and store. However, there are several limitations to the use of Rac-1-TFMO in laboratory experiments. Rac-1-TFMO has been found to be unstable in aqueous solution and has a short shelf-life. In addition, Rac-1-TFMO is not water-soluble, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving Rac-1-TFMO. It could be used to study the role of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride in other biological processes, such as the regulation of cell differentiation and stem cell maintenance. In addition, Rac-1-TFMO could be used to study the role of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride in the development and progression of diseases, such as cancer and neurodegenerative diseases. Furthermore, Rac-1-TFMO could be used to study the role of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride in the regulation of other signaling pathways, such as the MAPK and PI3K pathways. Finally, Rac-1-TFMO could be used to develop new drugs that target rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride for the treatment of diseases.

Scientific Research Applications

Rac-1-TFMO is widely used in scientific research applications. It has been used to study the role of Rho-associated protein kinase (rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride) in various biological processes. It has been used to study the role of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride in cell migration and cell adhesion, as well as its role in the regulation of actin cytoskeleton dynamics. Rac-1-TFMO has also been used to study the role of rac-1-[(2R,3R)-3-(trifluoromethyl)oxolan-2-yl]methanamine hydrochloride in the regulation of cell cycle progression and apoptosis.